Cas no 18939-70-3 (Carbamothioic acid,N-(1-methylethyl)-, O-ethyl ester)

• Product Name: Carbamothioic acid,N-(1-methylethyl)-, O-ethyl ester
• CAS No: 18939-70-3
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 150473
• PubChem ID: 5365295
• Update Time: 2025-04-19

Carbamothioic acid,N-(1-methylethyl)-, O-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,N-(1-methylethyl)-, O-ethyl ester
• ethylisopropylthionocarbamate
• O-ethyl N-propan-2-ylcarbamothioate
• Carbamothioic acid, (1-methylethyl)-, O-ethyl ester
• Dow: Z-200
• O-Ethyl (1-methylethyl)carbamothioate
• O-ethyl (1-methylethyl)thiocarbamate
• 18939-70-3
• SCHEMBL1692040
• Isopropylcarbamothioic acid, O-ethyl ester
• O-Ethyl propan-2-ylcarbamothioate
• Carbamic acid, isopropylthio-, O-ethyl ester
• AKOS006358822
• 1-Methylethyl-O-ethyl ester of carbamothioic acid
• IWWVRDOBXIVXGR-UHFFFAOYSA-N
• DTXSID40864865
• o-Ethyl isopropylthiocarbamate #

• Inchi： 1S/C6H13NOS/c1-4-8-6(9)7-5(2)3/h5H,4H2,1-3H3,(H,7,9)
• InChI Key： IWWVRDOBXIVXGR-UHFFFAOYSA-N
• SMILES： S=C(NC(C)C)OCC

Computed Properties

• Exact Mass: 147.07189
• Monoisotopic Mass: 147.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 21.26

Carbamothioic acid,N-(1-methylethyl)-, O-ethyl ester Security Information

• Hazardous Material transportation number：1993
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives Thiocarbamic acid esters